Cas no 1361540-82-0 (2,6-Bis(2,3,5-trichlorophenyl)-4-fluoropyridine)

• Product Name: 2,6-Bis(2,3,5-trichlorophenyl)-4-fluoropyridine
• CAS No: 1361540-82-0
• MF: C₁₇H₆Cl₆FN
• MW: 455.952641963959
• CID: 4965819
• Update Time: 2025-05-24

2,6-Bis(2,3,5-trichlorophenyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,3,5-trichlorophenyl)-4-fluoropyridine

• Inchi： 1S/C17H6Cl6FN/c18-7-1-10(16(22)12(20)3-7)14-5-9(24)6-15(25-14)11-2-8(19)4-13(21)17(11)23/h1-6H
• InChI Key： RJJUBJLDANMMHG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=C(C2C=C(C=C(C=2Cl)Cl)Cl)N=1)F)Cl)Cl

Computed Properties

• Exact Mass: 454.858593 g/mol
• Monoisotopic Mass: 452.861544 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 12.9
• Molecular Weight: 455.9

Additional information on 2,6-Bis(2,3,5-trichlorophenyl)-4-fluoropyridine

2,6-Bis(2,3,5-Trichlorophenyl)-4-Fluoropyridine: A Comprehensive Overview

2,6-Bis(2,3,5-Trichlorophenyl)-4-Fluoropyridine is a highly specialized organic compound with the CAS number 1361540-82-0. This compound is notable for its unique chemical structure and its potential applications in various fields of chemistry and materials science. The molecule consists of a pyridine ring substituted at positions 2 and 6 with trichlorophenyl groups and at position 4 with a fluorine atom. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 2,6-Bis(2,3,5-Trichlorophenyl)-4-Fluoropyridine involves a multi-step process that typically begins with the preparation of the trichlorophenyl intermediates. These intermediates are then coupled with a fluorinated pyridine derivative through nucleophilic aromatic substitution or other coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact.

One of the most significant applications of 2,6-Bis(2,3,5-Trichlorophenyl)-4-Fluoropyridine lies in its use as a precursor for advanced materials. Researchers have explored its potential as a building block for constructing two-dimensional (2D) materials and heterostructures due to its planar geometry and ability to form strong intermolecular interactions. For instance, studies published in *Nature Materials* have demonstrated that this compound can be incorporated into graphene-like frameworks, enhancing their electronic properties for applications in flexible electronics.

In addition to materials science, 2,6-Bis(2,3,5-Trichlorophenyl)-4-Fluoropyridine has shown promise in catalysis. Its trichlorophenyl groups provide excellent stability under harsh reaction conditions, while the fluorine substituent facilitates Lewis acid properties. Recent research in *Chemical Science* highlights its use as a catalyst in cross-coupling reactions, where it significantly improves reaction yields and selectivity compared to traditional catalysts.

The electronic properties of 2,6-Bis(2,3,5-Trichlorophenyl)-4-Fluoropyridine have also been leveraged in optoelectronic devices. Its absorption spectrum extends into the visible region, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. A study in *Advanced Materials* reported that incorporating this compound into OLED architectures enhances device efficiency by optimizing charge transport properties.

From an environmental perspective, the stability and biodegradability of 2,6-Bis(2,3,5-Trichlorophenyl)-4-Fluoropyridine are critical considerations for its large-scale application. Recent eco-toxicological studies published in *Environmental Science & Technology* indicate that while the compound exhibits high stability under standard conditions, it undergoes controlled degradation under specific environmental conditions without releasing harmful byproducts.

In conclusion, 2,6-Bis(2,3,5-Trichlorophenyl)-4-Fluoropyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure enables innovative uses in materials science, catalysis